Cas no 2260670-15-1 (Sphingosine-\u200b1-\u200bphosphate-\u200bD7)

• Product Name: Sphingosine-\u200b1-\u200bphosphate-\u200bD7
• CAS No: 2260670-15-1
• MF: C₁₈H₃₈NO₅P
• MW: 386.514918804169
• CID: 4762542
• Update Time: 2025-10-31

Sphingosine-\u200b1-\u200bphosphate-\u200bD7 Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4E)-2-amino-4-octadecene-16,16,17,17,18,18,18-d7-1,3-diol, 1-(dihydrogen phosphate)
• Sphingosine-\u200b1-\u200bphosphate-\u200bD7

• Inchi： 1S/C18H38NO5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(20)17(19)16-24-25(21,22)23/h14-15,17-18,20H,2-13,16,19H2,1H3,(H2,21,22,23)/b15-14+/t17-,18+/m0/s1/i1D3,2D2,3D2
• InChI Key： DUYSYHSSBDVJSM-AVMMVCTPSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])O)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 373
• XLogP3: 1.9
• Topological Polar Surface Area: 113

Sphingosine-\u200b1-\u200bphosphate-\u200bD7 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Sphingosine-\u200b1-\u200bphosphate-\u200bD7

Introduction to Sphingosine-1-phosphate-D7 (CAS No. 2260670-15-1)

Sphingosine-1-phosphate (S1P) is a crucial lipid mediator that plays a significant role in various biological processes, including cell signaling, immune responses, and vascular function. The compound Sphingosine-1-phosphate-D7 (CAS No. 2260670-15-1) is a deuterated analog of S1P, specifically labeled with deuterium at the 7th carbon position. This modification enhances the compound's stability and isotopic purity, making it an invaluable tool in biochemical research and pharmaceutical development.

The< strong>Sphingosine-1-phosphate-D7 molecule is derived from the sphingoid base sphingosine, which is a key component of sphingolipids. Sphingolipids are essential structural and functional molecules in cell membranes, and their metabolites, including S1P, are involved in numerous physiological and pathological processes. The deuterium-labeled version of S1P provides researchers with a means to study the kinetics and mechanisms of S1P signaling in greater detail.

In recent years, significant advancements have been made in understanding the role of S1P in various diseases. For instance, studies have shown that S1P plays a critical role in the regulation of immune cell trafficking and lymphocyte homing. The< strong>Sphingosine-1-phosphate-D7 analog has been utilized in these studies to investigate how deuterium labeling affects the biological activity of S1P. This has provided new insights into the development of immunomodulatory therapies.

Moreover, S1P has been implicated in the pathogenesis of several cardiovascular diseases. Research has demonstrated that elevated levels of S1P can contribute to atherosclerosis and vascular inflammation. The use of Sphingosine-1-phosphate-D7 has allowed researchers to explore the therapeutic potential of S1P receptor modulators in these conditions. By studying the deuterated analog, scientists have been able to develop more precise pharmacological interventions targeting S1P signaling pathways.

The< strong>Sphingosine-1-phosphate-D7 compound is also of great interest in the field of cancer research. Emerging evidence suggests that S1P can promote tumor growth and metastasis by influencing cell proliferation and survival. The deuterium-labeled version of S1P has been employed to investigate how this lipid mediator interacts with other signaling pathways involved in cancer progression. This has led to the identification of novel therapeutic targets for cancer treatment.

In addition to its biological significance, Sphingosine-1-phosphate-D7 (CAS No. 2260670-15-1) offers several advantages in experimental settings. Its high isotopic purity ensures minimal interference from background signals in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). This makes it an ideal choice for structural elucidation and metabolic studies.

The compound's stability under various conditions further enhances its utility in research applications. Unlike its non-deuterated counterpart, Sphingosine-1-phosphate-D7 exhibits enhanced resistance to degradation, allowing for longer storage periods and repeated use in multiple experiments. This stability is particularly beneficial for long-term studies that require consistent quality and reproducibility.

Recent studies have also highlighted the importance of< strong>Sphingosine-1-phosphate-D7 in drug discovery efforts. By incorporating deuterium atoms into bioactive molecules, researchers can improve metabolic stability and reduce off-target effects. The use of this analog has paved the way for the development of more effective and safer pharmaceutical agents.

The< strong>Sphingosine-1-phosphate-D7 molecule has been extensively used in high-throughput screening assays to identify new compounds that modulate S1P signaling. These assays have led to the discovery of novel scaffolds with potential therapeutic applications in various diseases. The deuterium labeling technique has thus become an indispensable tool in medicinal chemistry.

In conclusion, Sphingosine-1-phosphate-D7 (CAS No. 2260670-15-1) is a highly valuable compound for researchers investigating lipid mediators and their roles in health and disease. Its unique properties make it an excellent tool for studying biological processes at a molecular level, while its stability and isotopic purity enhance its utility in analytical techniques. As our understanding of sphingolipid biology continues to grow, compounds like< strong>Sphingosine-1-phosphate-D7 will remain at the forefront of scientific exploration and drug development.